(Z)-2-((4-chlorophenyl)sulfonyl)-3-((3,5-dimethoxyphenyl)amino)acrylonitrile

• IUPAC Name: (Z)-2-(4-chlorophenyl)sulfonyl-3-(3,5-dimethoxyanilino)prop-2-enenitrile
• InChI: InChI=1S/C17H15ClN2O4S/c1-23-14-7-13(8-15(9-14)24-2)20-11-17(10-19)25(21,22)16-5-3-12(18)4-6-16/h3-9,11,20H,1-2H3/b17-11-
• InChI Key: UWJUNFUUAPDMMF-BOPFTXTBSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC=C(C#N)S(=O)(=O)C2=CC=C(C=C2)Cl)OC
• Isomeric SMILES: COC1=CC(=CC(=C1)N/C=C(/C#N)\S(=O)(=O)C2=CC=C(C=C2)Cl)OC
• Molecular Formula: C17H15ClN2O4S
• Molecular Weight: 378.8 g/mol

Description

(Z)-2-((4-chlorophenyl)sulfonyl)-3-((3,5-dimethoxyphenyl)amino)acrylonitrile, also known as DASCA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a derivative of stilbene and has been synthesized using various methods. In

Scientific Research Applications

Polymer Science and Zwitterionic Materials

Research in polymer science has explored the synthesis and properties of sulfobetaine copolymers, which share similarities with the chemical structure due to the presence of sulfonyl and acrylonitrile groups. Sulfobetaine copolymers exhibit antifouling properties, hemocompatibility, and stimulus-responsive behavior, making them promising materials for biomedical applications and water treatment technologies (Woodfield et al., 2014). Similarly, the integration of sulfobetaine zwitterions into polyacrylonitrile ultrafiltration membranes has been shown to improve anti-protein-fouling capacity, indicating potential applications in filtration and separation processes (Meng et al., 2014).

Membrane Technology

In the field of membrane technology, the incorporation of zwitterionic materials and acrylonitrile-based polymers has led to the development of smart membranes with enhanced hydrophilicity and reduced protein adsorption. These features are crucial for applications in biotechnology, water purification, and healthcare (Su et al., 2008). The use of acrylonitrile-methyl acrylate-sodium sulfonate acrylate copolymers for the preparation of hybrid membranes has demonstrated improvements in water flux, hydrophilicity, and dimensional stability, suggesting the potential for industrial and environmental applications (Zhang et al., 2006).

Organic Synthesis and Medicinal Chemistry

In organic synthesis and medicinal chemistry, the structural motifs similar to those found in the compound of interest have been utilized in the design and synthesis of molecules with potential therapeutic applications. Sulfonyl acrylonitriles, for instance, have been explored for their ability to inhibit cancer metastasis and spread, highlighting the relevance of such structures in drug discovery and development (Shen et al., 2015).